![molecular formula C7H6BrClN2O2 B1649895 Methyl 3-amino-2-bromo-6-chloroisonicotinate CAS No. 1073182-61-2](/img/structure/B1649895.png)
Methyl 3-amino-2-bromo-6-chloroisonicotinate
Overview
Description
“Methyl 3-amino-2-bromo-6-chloroisonicotinate” is a chemical compound with the IUPAC name “methyl 3-amino-2-bromo-6-chloropyridine-4-carboxylate”. It has a molecular weight of 265.49 . The compound is typically stored at room temperature and is available in powder form .
Physical And Chemical Properties Analysis
“this compound” is a solid compound at room temperature . Its exact physical and chemical properties such as melting point, boiling point, solubility, and stability under various conditions are not specified in the available resources.Scientific Research Applications
Electrocatalytic Synthesis
- Application: The electrocatalytic synthesis of 6-aminonicotinic acid, involving the electrochemical reduction of halides like 2-amino-5-bromo and 2-amino-5-chloropyridine, is a significant application. This process is explored under mild conditions and involves the use of silver cathodes, demonstrating the potential for efficient synthesis methods in organic chemistry (Gennaro et al., 2004).
Synthesis of Novel Compounds
- Application: The synthesis of new compounds, such as quinazolinones and bromo-derivatives, is another key area. These synthesized compounds have been studied for their potential biological activities, including antimicrobial properties (Patel et al., 2006).
Reactions and Chemical Transformations
- Application: The study of reactions, such as electrophilic substitution and the formation of bromine complexes, is crucial in understanding the chemical properties and reaction mechanisms of Methyl 3-amino-2-bromo-6-chloroisonicotinate. Such studies provide insights into the versatility and reactivity of these compounds (Mukarramov, 2014).
Antimalarial and Antibacterial Studies
- Application: The exploration of antimalarial effects of certain derivatives, like pteridinediamines, which involve brominated intermediates similar to this compound, is a significant application in medicinal chemistry. Though these specific compounds showed limited activity, they contribute to the broader understanding of antimalarial drug development (Werbel et al., 1978).
Bioactivity Screening
- Application: The synthesis and subsequent screening for biological activities, such as antibacterial and anti-inflammatory properties, of various derivatives have been a focus of research. These studies aim to understand the potential therapeutic applications of these compounds, which is crucial for drug discovery and development (Yancheva et al., 2015).
Structural and Molecular Studies
- Application: Extensive structural and molecular studies, including X-ray diffraction and NMR spectroscopy, have been conducted on amino amides derived from compounds like this compound. These studies provide valuable insights into the molecular characteristics, aiding in the design of compounds with specific properties (Avila-Montiel et al., 2015).
Anticonvulsant Activity Research
- Application: The investigation of anticonvulsant activity of enaminones, which are structurally related to this compound, highlights the potential of these compounds in the development of new antiepileptic drugs. This research provides insights into structure-activity correlations crucial for pharmaceutical applications (Scott et al., 1993).
Advanced Synthetic Methods
- Application: Development of advanced synthetic methods, including multikilogram synthesis of compounds containing isoxazolol rings, showcases the importance of this compound in facilitating efficient and scalable production of pharmaceutical agents (Andersen et al., 2014).
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . It’s recommended to handle this compound with appropriate safety measures.
properties
IUPAC Name |
methyl 3-amino-2-bromo-6-chloropyridine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrClN2O2/c1-13-7(12)3-2-4(9)11-6(8)5(3)10/h2H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTTUKRFIGRLUIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=NC(=C1N)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601214787 | |
Record name | Methyl 3-amino-2-bromo-6-chloro-4-pyridinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601214787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1073182-61-2 | |
Record name | Methyl 3-amino-2-bromo-6-chloro-4-pyridinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1073182-61-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-amino-2-bromo-6-chloro-4-pyridinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601214787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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